Cas no 17698-15-6 (N-hydroxythiophene-2-carboxamide)

• Product Name: N-hydroxythiophene-2-carboxamide
• CAS No: 17698-15-6
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• CID: 210314
• PubChem ID: 239511
• Update Time: 2025-04-19

N-hydroxythiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbohydroxamic acid
• N-hydroxythiophene-2-carboxamide
• 2-thiophenecarboxamide, n-hydroxy-
• AC1L638X
• AC1Q5QCL
• AC1Q7DIK
• Enamine_005479
• NSC44619
• Thiophen-2-carbohydroxamsaeure
• thiophene-2-carbohydroxamic acid
• thiophene-2-carboxylic acid hydroxyamide
• 2-Thiophenecarboxamide,N-hydroxy-(9CI)
• AKOS000191706
• NSC 44619
• 2-thiophene-hydroxamic acid
• SCHEMBL1884686
• 2-Thiophenehydroxamic acid
• 17698-15-6
• NSC-44619
• BDBM50216033
• CM497MU7RW
• EN300-40569
• HMS1409J01
• thienylhydroxamic acid
• DTXSID50286296
• CHEMBL394887
• Z56912619

• Inchi： 1S/C5H5NO2S/c7-5(6-8)4-2-1-3-9-4/h1-3,8H,(H,6,7)
• InChI Key： XNSXTZGRPNUMTQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NO)=O

Computed Properties

• Exact Mass: 143.00415
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 49.33
• LogP: 1.25800

N-hydroxythiophene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides